Cas no 2229030-22-0 (tert-butyl N-(2-{4H,5H,6H-cyclopentabthiophen-2-yl}-1-oxopropan-2-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(2-{4H,5H,6H-cyclopentabthiophen-2-yl}-1-oxopropan-2-yl)-N-methylcarbamate
• CAS No: 2229030-22-0
• MF: C₁₆H₂₃NO₃S
• MW: 309.423723459244
• CID: 6027860
• PubChem ID: 165777522
• Update Time: 2025-11-01

tert-butyl N-(2-{4H,5H,6H-cyclopentabthiophen-2-yl}-1-oxopropan-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-{4H,5H,6H-cyclopentabthiophen-2-yl}-1-oxopropan-2-yl)-N-methylcarbamate
• 2229030-22-0
• EN300-1883458
• tert-butyl N-(2-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-1-oxopropan-2-yl)-N-methylcarbamate

• Inchi： 1S/C16H23NO3S/c1-15(2,3)20-14(19)17(5)16(4,10-18)13-9-11-7-6-8-12(11)21-13/h9-10H,6-8H2,1-5H3
• InChI Key： BDHCJGNFMUVDSY-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCC2)C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 309.13986477g/mol
• Monoisotopic Mass: 309.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.8Ų

Additional information on tert-butyl N-(2-{4H,5H,6H-cyclopentabthiophen-2-yl}-1-oxopropan-2-yl)-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2229030-22-0 and Product Name: Tert-butyl N-(2-{4H,5H,6H-cyclopentabthiophen-2-yl}-1-oxopropan-2-yl)-N-methylcarbamate

The compound with the CAS number 2229030-22-0 and the product name Tert-butyl N-(2-{4H,5H,6H-cyclopentabthiophen-2-yl}-1-oxopropan-2-yl)-N-methylcarbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a cyclopentabthiophene core in its molecular structure suggests a high degree of complexity and specificity, which is often exploited in the design of novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The cyclopentabthiophene moiety, in particular, has been identified as a key structural element that can influence the pharmacokinetic and pharmacodynamic properties of molecules. This compound’s design incorporates a tert-butyl group and a methylcarbamate moiety, which are commonly used to enhance solubility, stability, and bioavailability. The combination of these structural features makes it an intriguing candidate for further investigation in medicinal chemistry.

In the context of current research, this compound has been explored for its potential applications in the development of new drugs targeting various diseases. The 4H,5H,6H-cyclopentabthiophen-2-yl part of the molecule is particularly noteworthy, as it has been shown to exhibit significant biological activity in preclinical studies. These studies have suggested that compounds containing this scaffold may have therapeutic potential in areas such as oncology, neurology, and anti-inflammatory treatments. The 1-oxopropan-2-yl group further contributes to the molecule’s complexity, potentially influencing its interaction with biological targets.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the cyclopentabthiophene core, which is a critical step in achieving the desired molecular architecture. The use of tert-butyl N-(2-{4H,5H,6H-cyclopentabthiophen-2-yl}-1-oxopropan-2-yl)-N-methylcarbamate as an intermediate or final product underscores its importance in synthetic chemistry and drug development pipelines.

From a computational chemistry perspective, the molecular properties of this compound have been extensively studied using various modeling techniques. These studies aim to understand how the arrangement of atoms in the molecule affects its biological activity. The results from these simulations have provided valuable insights into the binding interactions between this compound and potential biological targets. This information is crucial for optimizing the molecule’s pharmacological properties and improving its efficacy as a therapeutic agent.

The pharmaceutical industry has shown increasing interest in developing novel compounds based on heterocyclic scaffolds due to their diverse biological activities. The Tert-butyl N-(2-{4H,5H,6H-cyclopentabthiophen-2-yl}-1-oxopropan-2-yl)-N-methylcarbamate structure exemplifies this trend by combining several functional groups that are known to enhance drug-like properties. Its potential applications in treating complex diseases make it a promising candidate for further clinical development.

Future research directions may focus on exploring derivatives of this compound to improve its pharmacological profile. By modifying specific parts of the molecule, such as the cyclopentabthiophene core or the methylcarbamate group, researchers can fine-tune its biological activity and optimize its therapeutic potential. Additionally, studies may investigate how variations in these structural features affect the compound’s interaction with biological targets at a molecular level.

In conclusion, the compound with CAS number 2229030-22-0 and product name Tert-butyl N-(2-{4H,5H,6H-cyclopentabthiophen-2-yl}-1-oxopropan-2-yl)-N-methylcarbamate represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an important role in the development of novel therapeutic agents.